Cas no 852816-10-5 (1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-)
852816-10-5 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-
CAS No:852816-10-5
MF:C18H16N2O3
MW:308.331244468689
CID:1836058
PubChem ID:69145273
Update Time:2025-04-21
1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-
- 3-(4-(benzyloxy)phenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 852816-10-5
- SCHEMBL4688360
- DA-25244
-
- Inchi: 1S/C18H16N2O3/c1-20-17(18(21)22)11-16(19-20)14-7-9-15(10-8-14)23-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,21,22)
- InChI Key: BIFJCSLFAFYRGK-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C(=O)O)N(C)N=1
Computed Properties
- Exact Mass: 308.11609238g/mol
- Monoisotopic Mass: 308.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.4Ų
1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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